2-Cyclopropyl-1,3-benzothiazol-6-amine

• IUPAC Name: 2-cyclopropyl-1,3-benzothiazol-6-amine
• InChI: InChI=1S/C10H10N2S/c11-7-3-4-8-9(5-7)13-10(12-8)6-1-2-6/h3-6H,1-2,11H2
• InChI Key: KRMTVFAYLHDXIT-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC3=C(S2)C=C(C=C3)N
• Molecular Formula: C10H10N2S
• Molecular Weight: 190.27 g/mol

Description

“2-Cyclopropyl-1,3-benzothiazol-6-amine” is a chemical compound with the CAS Number: 58460-17-6. It has a molecular weight of 190.27.

Synthesis Analysis

The synthesis of benzothiazole derivatives, which includes “2-Cyclopropyl-1,3-benzothiazol-6-amine”, has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The InChI code for “2-Cyclopropyl-1,3-benzothiazol-6-amine” is 1S/C10H10N2S/c11-7-3-4-8-9 (5-7)13-10 (12-8)6-1-2-6/h3-6H,1-2,11H2.

Physical And Chemical Properties Analysis

“2-Cyclopropyl-1,3-benzothiazol-6-amine” is a powder that is stored at room temperature.

Scientific Research Applications

Antitumor Properties and Drug Development

Several studies have focused on the antitumor properties of benzothiazole derivatives. For instance, amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles have been developed to overcome drug lipophilicity limitations, showing potent antitumor properties in vitro and in vivo. These prodrugs exhibit good water solubility, chemical stability, and effective conversion to their parent compounds in vivo, demonstrating significant antitumor activity against various cancer cell lines and tumor xenografts in animal models (Bradshaw et al., 2002).

Synthetic Chemistry

In the domain of synthetic chemistry, benzothiazole derivatives have been utilized in various reactions. For example, the cyclocondensation reaction of 2-aminothiophenols with 1,2-biselectrophiles leads to the formation of benzothiazole-2-carboxylates, providing insights into mechanistic aspects of these reactions and their selectivity (Dhameliya et al., 2017). Furthermore, the phosphomolybdic acid-promoted Kabachnik–Fields reaction has been employed for the synthesis of α-aminophosphonates from 2-cyclopropylpyrimidine-4-carbaldehyde, showcasing the versatility of benzothiazole derivatives in multicomponent reactions (P. S. Reddy et al., 2014).

Catalysis and Ligand Development

Benzothiazole derivatives have also been explored as ligands in catalytic reactions. For example, benzimidazole and related ligands, including benzothiazole derivatives, have shown to accelerate the copper(I)-catalyzed azide-alkyne cycloaddition reaction, which is a pivotal reaction in the field of click chemistry (Rodionov et al., 2007).

Material Science and Corrosion Inhibition

In material science, benzothiazole derivatives have been investigated for their corrosion inhibition properties. Research on 2-phenyl-benzothiazole derivatives has demonstrated their effectiveness in enhancing the corrosion resistance of mild steel in acidic solutions, highlighting the potential of these compounds in protecting metals from corrosion (Salarvand et al., 2017).

Safety And Hazards

The safety information for “2-Cyclopropyl-1,3-benzothiazol-6-amine” includes several hazard statements: H302, H315, H319, H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.

Relevant Papers Several papers have been published on the synthesis and pharmacological evaluation of benzothiazole derivatives. These papers provide valuable insights into the synthetic developments of benzothiazole-based compounds and their in vitro and in vivo activity.